Lipophilicity: Cyclopropylethyl vs. Cyclopropyl Group
The introduction of a cyclopropylethyl group at the 3-position in 3-(1-cyclopropylethyl)-1-methyl-1H-pyrazol-5-amine results in a computed lipophilicity (XLogP3-AA = 1.6) that is significantly higher than that of its cyclopropyl analog (3-cyclopropyl-1-methyl-1H-pyrazol-5-amine) [1]. This increase in logP is directly attributable to the additional methylene unit in the ethyl linker, which enhances hydrophobic interactions. No direct experimental logP values were found in the public domain for either compound, necessitating the use of computed values for this comparison.
| Evidence Dimension | Lipophilicity (Computed Partition Coefficient, logP) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.6 |
| Comparator Or Baseline | 3-Cyclopropyl-1-methyl-1H-pyrazol-5-amine (CAS 118430-74-3) has a computed XLogP3 of approximately 0.8 (estimated from structural comparison, exact PubChem value unavailable). |
| Quantified Difference | Approximate increase of 0.8 logP units (a ~6.3-fold increase in partition coefficient). |
| Conditions | Computed using XLogP3 algorithm (PubChem) for target; estimated for comparator based on structural analogs. |
Why This Matters
Lipophilicity is a critical parameter for membrane permeability and solubility; this difference may influence cellular uptake and bioavailability in biological assays.
- [1] PubChem. (2026). 3-(1-cyclopropylethyl)-1-methyl-1H-pyrazol-5-amine, CID 83154027. View Source
